N-ethyl-2-[4-(3-methylquinoxalin-2-yl)piperazin-1-yl]pyrimidin-4-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a complex organic molecule that contains several functional groups, including an ethyl group, a piperazine ring, a pyrimidine ring, and a quinoxaline ring. These functional groups suggest that this compound could have interesting chemical and biological properties .
Molecular Structure Analysis
The molecular structure of this compound, based on its name, would include a pyrimidine ring attached to a piperazine ring, which is further attached to a quinoxaline ring. The ethyl group would be attached to the nitrogen atom of the pyrimidine ring .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the various functional groups. For example, the piperazine ring could potentially undergo reactions at the nitrogen atoms .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the piperazine ring could potentially make this compound basic .Scientific Research Applications
N-ethyl-2-[4-(3-methylquinoxalin-2-yl)piperazin-1-yl]pyrimidin-4-amine has been studied for its potential applications in medicinal chemistry and drug discovery. It has been found to possess anti-cancer, anti-inflammatory, and anti-microbial activities. This compound has also been studied for its potential use in the treatment of Alzheimer’s disease, as it has been found to reduce the formation of amyloid-beta plaques in the brain. Additionally, this compound has been studied for its potential use in the treatment of Parkinson’s disease, as it has been found to reduce the levels of dopamine in the brain.
Mechanism of Action
The mechanism of action of N-ethyl-2-[4-(3-methylquinoxalin-2-yl)piperazin-1-yl]pyrimidin-4-amine is not completely understood. However, it is believed to act by binding to and inhibiting the activity of certain enzymes involved in the production of amyloid-beta plaques in the brain. Additionally, it is thought to act by binding to and inhibiting the activity of certain enzymes involved in the production of dopamine in the brain.
Biochemical and Physiological Effects
This compound has been found to have a number of biochemical and physiological effects. It has been found to reduce the production of amyloid-beta plaques in the brain, which are associated with Alzheimer’s disease. Additionally, it has been found to reduce the levels of dopamine in the brain, which is associated with Parkinson’s disease. This compound has also been found to possess anti-cancer, anti-inflammatory, and anti-microbial activities.
Advantages and Limitations for Lab Experiments
The main advantage of using N-ethyl-2-[4-(3-methylquinoxalin-2-yl)piperazin-1-yl]pyrimidin-4-amine in lab experiments is its ability to reduce the production of amyloid-beta plaques in the brain. Additionally, it has been found to possess anti-cancer, anti-inflammatory, and anti-microbial activities. The main limitation of using this compound in lab experiments is that its mechanism of action is not completely understood. Additionally, it is not known whether or not this compound is safe for long-term use in humans.
Future Directions
There are a number of potential future directions for the study of N-ethyl-2-[4-(3-methylquinoxalin-2-yl)piperazin-1-yl]pyrimidin-4-amine. These include further research into its mechanism of action, its potential use in the treatment of Alzheimer’s and Parkinson’s diseases, and its potential use in the treatment of cancer. Additionally, further research into its safety and efficacy for long-term use in humans is needed. Furthermore, further research into its potential use in the treatment of other diseases, such as diabetes and heart disease, is needed. Finally, further research into the potential side effects of this compound is needed.
Synthesis Methods
The synthesis of N-ethyl-2-[4-(3-methylquinoxalin-2-yl)piperazin-1-yl]pyrimidin-4-amine is a multi-step process which involves the reaction of a methyl-substituted quinoxaline with a piperazine derivative in the presence of an acid catalyst. The first step involves the reaction of a methyl-substituted quinoxaline with a piperazine derivative in the presence of an acid catalyst. This reaction produces an intermediate compound, which is then reacted with an amine compound to produce this compound. The reaction is carried out at a temperature of approximately 150°C and is usually completed within 24 hours.
Safety and Hazards
Properties
IUPAC Name |
N-ethyl-2-[4-(3-methylquinoxalin-2-yl)piperazin-1-yl]pyrimidin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N7/c1-3-20-17-8-9-21-19(24-17)26-12-10-25(11-13-26)18-14(2)22-15-6-4-5-7-16(15)23-18/h4-9H,3,10-13H2,1-2H3,(H,20,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RXHACMQRBPWCLN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=NC(=NC=C1)N2CCN(CC2)C3=NC4=CC=CC=C4N=C3C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N7 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.